Cas no 118040-25-8 (5-(pyridin-4-yl)-1,3-oxazole-4-carboxylic acid)

5-(pyridin-4-yl)-1,3-oxazole-4-carboxylic acid structure

118040-25-8 structure

Product Name:5-(pyridin-4-yl)-1,3-oxazole-4-carboxylic acid

CAS No:118040-25-8

MF:C₉H₆N₂O₃

MW:190.15554189682

MDL:MFCD07376150

CID:1067957

PubChem ID:14274456

Update Time:2025-09-21

5-(pyridin-4-yl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Pyridin-4-yl-1,3-oxazole-4-carboxylic acid
- 5-(pyridin-4-yl)-1,3-oxazole-4-carboxylic acid
- 5-(Pyridin-4-yl)oxazole-4-carboxylic acid
- SCHEMBL2819322
- AKOS006284115
- 5-(Pyridin-4-yl)oxazole-4-carboxylicacid
- CS-0441837
- TS-00244
- 5-Pyridin-4-yl-1,3-oxazole-4-carboxylic acid
- 118040-25-8
- 4-Oxazolecarboxylic acid, 5-(4-pyridinyl)-
- MDL： MFCD07376150
- Inchi： 1S/C9H6N2O3/c12-9(13)7-8(14-5-11-7)6-1-3-10-4-2-6/h1-5H,(H,12,13)
- InChI Key： RSIXBZMVZGQXAH-UHFFFAOYSA-N
- SMILES： O1C=NC(C(=O)O)=C1C1C=CN=CC=1

Computed Properties

Exact Mass: 190.03788
Monoisotopic Mass: 190.03784206g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 76.2Å²

Experimental Properties

PSA: 76.22

5-(pyridin-4-yl)-1,3-oxazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	082614-1g	5-Pyridin-4-yl-1,3-oxazole-4-carboxylic acid, 97%	118040-25-8	97%	1g	$524.00	2023-09-08
Chemenu	CM487645-1g	5-(Pyridin-4-yl)oxazole-4-carboxylic acid	118040-25-8	98%	1g	$***	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ6432-1G	5-(pyridin-4-yl)-1,3-oxazole-4-carboxylic acid	118040-25-8	95%	1g	￥ 2,217.00	2023-04-04
Ambeed	A330138-1g	5-(Pyridin-4-yl)oxazole-4-carboxylic acid	118040-25-8	98+%	1g	$333.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1512504-1g	5-(Pyridin-4-yl)oxazole-4-carboxylic acid	118040-25-8	98%	1g	￥3103.00	2024-08-09

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